(Z)-ethyl 4-((4-((4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C24H28N4O6S2/c1-4-33-19-7-6-8-20-21(19)26(3)23(35-20)25-22(29)17-9-11-18(12-10-17)36(31,32)28-15-13-27(14-16-28)24(30)34-5-2/h6-12H,4-5,13-16H2,1-3H3
• InChI Key: IDJJPQAZFJSABV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCN(CC4)C(=O)OCC)N2C
• Molecular Formula: C24H28N4O6S2
• Molecular Weight: 532.6 g/mol

Description

This compound belongs to a class of molecules that feature complex structures with applications in various fields, including pharmacology and materials science. Its structure implies potential biological activity and utility in chemical synthesis.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, starting from basic aromatic compounds or heterocycles, which are then functionalized with various substituents. For instance, the synthesis of piperazine derivatives involves connection reactions of thiadiazol with N-substituted piperazine under optimized conditions, such as specific solvents and acid acceptors to achieve high yields (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using techniques such as NMR, IR, and X-ray diffraction. For example, crystal structure analysis of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid revealed specific conformational details about the piperazine ring and its connection to other functional groups, providing insight into the three-dimensional architecture of these molecules (Md. Serajul Haque Faizi et al., 2016).

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it exerts its effects at the molecular level. This could involve binding to a specific receptor, inhibiting an enzyme, or interacting with DNA or RNA.

Safety and Hazards

This would involve an examination of the compound’s toxicity, flammability, and reactivity. Information on safe handling and storage, as well as procedures to be followed in case of an accident, would also be included.

Future Directions

Future directions could involve potential applications of the compound, based on its properties and biological activity. This could include its use in the synthesis of other compounds, its potential as a drug or agrochemical, or its possible role in materials science.